Cas no 129768-28-1 (3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid is a versatile heterocyclic compound featuring a trifluoromethyl group and a carboxylic acid functionality. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients with enhanced metabolic stability and bioavailability. The trifluoromethyl group contributes to increased lipophilicity and electron-withdrawing properties, while the carboxylic acid moiety allows for further derivatization. This compound is commonly employed in the preparation of pyrazole-based scaffolds, which are prominent in medicinal chemistry due to their bioisosteric potential. High purity and consistent quality ensure reliable performance in research and industrial applications.
3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid structure
129768-28-1 structure
Product Name:3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
CAS No:129768-28-1
MF:C5H3F3N2O2
MW:180.084731340408
MDL:MFCD03094951
CID:102889
PubChem ID:4193848
Update Time:2025-05-20

3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)-1H-pyrazole-3-carboxylic acid
    • 5-Trifluoromethylpyrazole-3-carboxylic acid
    • 1H-Pyrazole-3-carboxylicacid, 5-(trifluoromethyl)-
    • 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
    • 5-Trifluoromethyl-1H-pyrazole-3-carboxylic acid
    • 5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid
    • 5-(trifluoroMethyl)-2H-pyrazole-3-carboxylic acid
    • Albb-005389
    • 3-Carboxy-5-(trifluoromethyl)-1H-pyrazole
    • 3-(Trifluoromethyl)pyrazole-5-carboxylic Acid
    • 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • J-005713
    • F8889-0856
    • MFCD03074352
    • BB 0260773
    • BB 0237694
    • AB13065
    • KD-0237
    • AKOS000308403
    • EN300-83633
    • DTXSID10400653
    • NS00120699
    • J-516435
    • FT-0691942
    • 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid (IN-E8S72)
    • 129768-28-1
    • CS-0042230
    • 5-(Trifluoromethyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
    • 5-trifluoromethyl-2 h-pyrazole-3-carboxylic acid
    • MFCD03094951
    • AM91689
    • AKOS000302228
    • 5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid
    • 3-Trifluoromethyl-1H-pyrazole-5-carboxylic acid
    • A853764
    • 5-Trifluoromethyl-2H-pyrazole-3-carboxylic acid, AldrichCPR
    • 1H-Pyrazole-3-carboxylic acid, 5-(trifluoromethyl)-
    • SCHEMBL1498674
    • SY014176
    • 5-Trifluoromethyl-2H-pyrazole-3-carboxylicacid
    • Z1998636600
    • 1H-Pyrazole-5-carboxylic acid, 3-(trifluoromethyl)-
    • STK349145
    • DB-028931
    • 5-Trifluoromethyl-1H-Pyrazole-3-carboxylicacid
    • MDL: MFCD03094951
    • Inchi: 1S/C5H3F3N2O2/c6-5(7,8)3-1-2(4(11)12)9-10-3/h1H,(H,9,10)(H,11,12)
    • InChI Key: CIVNBJPTGRMGRS-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(=O)O)=NN1)(F)F

Computed Properties

  • Exact Mass: 180.01500
  • Monoisotopic Mass: 180.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66A^2
  • XLogP3: 1

Experimental Properties

  • Density: 1.682±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 354.2°C at 760 mmHg
  • Flash Point: 168℃
  • Refractive Index: 1.485
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 65.98000
  • LogP: 1.12670

3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

  • Hazard Category Code: 22-20/21/22
  • Safety Instruction: 36/37
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Customs Data

  • HS CODE:2933199090
  • Customs Data:

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid, also known by its CAS number CAS 129768-28-1, is a highly specialized organic compound with significant applications in various fields, particularly in the realm of agricultural chemistry and materials science. This compound has garnered considerable attention in recent years due to its unique structural properties and promising potential in addressing contemporary challenges in pest control and crop protection.

The molecular structure of 3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid is characterized by a pyrazole ring system, which is a five-membered heterocyclic aromatic compound containing two nitrogen atoms. The trifluoromethyl group attached to the pyrazole ring introduces significant electron-withdrawing effects, enhancing the compound's stability and reactivity. Additionally, the carboxylic acid group at the 5-position of the pyrazole ring contributes to its ability to form stable salts and derivatives, making it versatile for various chemical modifications.

Recent studies have highlighted the importance of 3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid as a key intermediate in the synthesis of agrochemicals, particularly fungicides. Its ability to inhibit fungal enzymes such as cytochrome P450 lanosterol demethylase (CYP51) has been extensively researched, demonstrating its potential as an effective antifungal agent. This property is particularly valuable in combating plant pathogens that cause significant crop losses worldwide.

In addition to its agricultural applications, CAS 129768-28-1 has also been explored for its role in materials science. The compound's unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced materials for sensors and flexible electronics. Researchers have reported that incorporating 3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid into polymer blends can significantly enhance their electrical conductivity and mechanical stability.

The synthesis of 3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring system. The introduction of the trifluoromethyl group is achieved through electrophilic substitution reactions, while the carboxylic acid group is introduced via oxidation or hydrolysis steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The environmental impact of CAS 129768-28-1 has also been a focus of recent research. Studies have shown that the compound exhibits low toxicity to non-target organisms and has a relatively short persistence in soil and water systems. These characteristics make it an attractive alternative to traditional pesticides that often pose significant risks to ecosystems.

In conclusion, 3-(Trifluoromethyl)-1H-pyrazole-5-carboxylic acid, with its CAS number CAS 129768-28-1, represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in addressing current challenges in agriculture and materials science. As research continues to uncover new potential uses for this compound, its role in shaping future technologies and practices is expected to grow significantly.

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